Cas no 5851-07-0 (Hexamethoxydisilane)

Hexamethoxydisilane (HMDS) is a silicon-based organic compound with the molecular formula Si₂(OCH₃)₆. It is widely utilized as a precursor in sol-gel processes, thin-film deposition, and surface modification due to its high reactivity and ability to form stable siloxane networks. HMDS offers excellent hydrolytic stability and controlled condensation properties, making it suitable for applications in coatings, adhesives, and electronic materials. Its methoxy groups facilitate cross-linking under mild conditions, enabling precise control over material properties such as hardness and thermal stability. The compound is also valued for its compatibility with organic and inorganic matrices, enhancing versatility in advanced material synthesis.
Hexamethoxydisilane structure
Hexamethoxydisilane structure
Product Name:Hexamethoxydisilane
CAS No:5851-07-0
MF:C6H18O6Si2
MW:242.3745
CID:948604
PubChem ID:607509
Update Time:2025-05-24

Hexamethoxydisilane Chemical and Physical Properties

Names and Identifiers

    • Hexamethoxydisilane
    • trimethoxy(trimethoxysilyl)silane
    • AC1LCVN1
    • AG-G-07051
    • CTK1G8002
    • Dikieselsaeure(III)-hexamethylester
    • Disilane, hexamethoxy-
    • Hexamethoxy-disilan
    • Hexamethyl-disilicat(III)
    • Hexamethoxydisilan
    • 1,1,1,2,2,2-Hexamethoxydisilane
    • Hexamethoxydisilane,tech 95%
    • 1,1,1,2,2,2-Hexamethoxydisilane #
    • HEXAMETHOXYDISILANE, tech
    • SCHEMBL216672
    • DTXCID70296918
    • MFCD00271005
    • 5851-07-0
    • DTXSID80345845
    • DB-308115
    • MDL: MFCD00271005
    • Inchi: 1S/C6H18O6Si2/c1-7-13(8-2,9-3)14(10-4,11-5)12-6/h1-6H3
    • InChI Key: LMQGXNPPTQOGDG-UHFFFAOYSA-N
    • SMILES: [Si](OC([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 242.06414
  • Monoisotopic Mass: 242.06419136 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 242.37
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.095
  • Boiling Point: 98°C/20mmHg
  • Flash Point: 36.7°C
  • Refractive Index: 1.4070
  • PSA: 55.38
  • LogP: -0.17900

Hexamethoxydisilane Security Information

  • TSCA:No

Hexamethoxydisilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S25179-5g
Hexamethoxydisilane
5851-07-0 95%
5g
£154.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1809436-5g
Hexamethoxydisilane
5851-07-0 95%
5g
¥6663.00 2024-05-07

Additional information on Hexamethoxydisilane

Introduction to Hexamethoxydisilane (CAS No. 5851-07-0)

Hexamethoxydisilane, with the chemical formula C₆H₁₈Si₂O₆, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 5851-07-0, is widely recognized for its utility in various synthetic applications, particularly in the modification of silicon surfaces and the synthesis of complex organic molecules.

The molecular structure of Hexamethoxydisilane consists of two silicon atoms bonded to each other, each silicon atom being further connected to three methoxy groups (-OCH₃). This unique arrangement imparts unique reactivity and stability to the compound, making it an invaluable tool in synthetic chemistry. The presence of multiple hydroxyl-like sites due to the methoxy groups allows for facile reactions with a wide range of substrates, including metals, polymers, and other organic compounds.

In recent years, Hexamethoxydisilane has been extensively studied for its applications in materials science. One of the most notable areas of research involves the use of this compound in the creation of hybrid organic-inorganic materials. These materials, often referred to as sol-gel precursors, are crucial in the development of coatings, adhesives, and even advanced ceramics. The ability of Hexamethoxydisilane to form stable silicon-oxygen networks upon hydrolysis and condensation makes it an ideal candidate for such applications.

The pharmaceutical industry has also shown keen interest in Hexamethoxydisilane due to its potential as a building block for drug molecules. Researchers have explored its use in synthesizing novel compounds that exhibit therapeutic properties. For instance, derivatives of Hexamethoxydisilane have been investigated for their anti-inflammatory and anti-cancer effects. The methoxy groups can be readily modified or removed, allowing for the tailoring of molecular properties to meet specific pharmacological requirements.

A particularly exciting area of research involves the use of Hexamethoxydisilane in the development of smart materials. These materials can respond to external stimuli such as temperature, light, or pH changes, making them suitable for applications in drug delivery systems. For example, researchers have developed micelles and nanoparticles functionalized with Hexamethoxydisilane that can release therapeutic agents in response to specific triggers. This capability holds immense promise for targeted therapy and personalized medicine.

The industrial applications of Hexamethoxydisilane are equally diverse. In the electronics sector, it is used as a precursor for silicon-based polymers that enhance the performance of electronic devices. The compound's ability to form stable and durable coatings makes it valuable in protecting sensitive components from environmental degradation. Additionally, Hexamethoxydisilane is employed in the production of high-performance adhesives and sealants that require exceptional thermal and chemical resistance.

The environmental impact of using Hexamethoxydisilane has also been a subject of study. While organosilicon compounds are generally considered environmentally friendly due to their biodegradability compared to traditional synthetic chemicals, researchers are continually seeking ways to minimize any potential ecological footprint. Efforts are underway to develop more sustainable synthetic routes and to ensure that waste generated during its production and use is effectively managed.

In conclusion, . remains a cornerstone compound in modern chemistry with far-reaching implications across multiple industries. Its unique reactivity and versatility make it indispensable in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in shaping the future of materials science and pharmaceuticals.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd